Cas no 124499-84-9 (Benzoxazole, 2,2'-(1,3-propanediyl)bis[5-nitro-)

• Product Name: Benzoxazole, 2,2'-(1,3-propanediyl)bis[5-nitro-
• CAS No: 124499-84-9
• MF: C₁₇H₁₂N₄O₆
• MW: 368.30038356781
• CID: 1220119
• Update Time: 2024-08-04

Benzoxazole, 2,2'-(1,3-propanediyl)bis[5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2,2'-(1,3-propanediyl)bis[5-nitro-

• Inchi： 1S/C17H12N4O6/c22-20(23)10-4-6-14-12(8-10)18-16(26-14)2-1-3-17-19-13-9-11(21(24)25)5-7-15(13)27-17/h4-9H,1-3H2
• InChI Key： KZORSYWOPQLNCT-UHFFFAOYSA-N
• SMILES： C(C1=NC2=CC([N+]([O-])=O)=CC=C2O1)CCC1=NC2=CC([N+]([O-])=O)=CC=C2O1

Computed Properties

• Exact Mass: 368.07576

Experimental Properties

• Density: 1.513±0.06 g/cm3(Predicted)
• Boiling Point: 570.9±35.0 °C(Predicted)
• PSA: 138.34
• pka: -5.09±0.10(Predicted)